4-Chloro-2-[2-(3,5-dimethylphenyl)-acetylamino]-5-iodo-benzoic acid methyl ester

• Molecular Formula: C18H17ClINO3
• Molecular Weight: 457.7 g/mol
• IUPAC Name: methyl 4-chloro-2-[[2-(3,5-dimethylphenyl)acetyl]amino]-5-iodobenzoate
• InChI: InChI=1S/C18H17ClINO3/c1-10-4-11(2)6-12(5-10)7-17(22)21-16-9-14(19)15(20)8-13(16)18(23)24-3/h4-6,8-9H,7H2,1-3H3,(H,21,22)
• InChI Key: MTTZVVSMZZBSCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CC(=O)NC2=CC(=C(C=C2C(=O)OC)I)Cl)C

Description

4-Chloro-2-[2-(3,5-dimethylphenyl)-acetylamino]-5-iodo-benzoic acid methyl ester is a useful research compound. Its molecular formula is C18H17ClINO3 and its molecular weight is 457.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-4-chloro-5-iodo-benzoic acid methyl ester (2.26 g in 25 mL dichloroethane) was added (3,5-dimethylphenyl) acetyl chloride (1.2 g in 15 mL dichloroethane) and the mixture heated to 75° C. on an oil bath. After 3 hours, the reaction was cooled and the solvent removed in vacuo. The title compound was isolated by crystallization from methanol (2.7 g).